Cas no 492428-96-3 (6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile)

• Product Name: 6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile
• CAS No: 492428-96-3
• MF: C₁₇H₁₄F₂N₂O₂S
• MW: 348.367069721222
• MDL: MFCD02253740
• CID: 2952751
• PubChem ID: 841554
• Update Time: 2025-10-29

6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(二氟甲基)-2-[(5-甲酰-2-甲氧基苄基)硫代]-4-甲基氰吡啶
• 6-(difluoromethyl)-2-[(5-formyl-2-methoxybenzyl)thio]-4-methylnicotinonitrile
• 6-(difluoromethyl)-2-[(5-formyl-2-methoxybenzyl)-thio]-4-methylnicotinonitrile
• 6-(difluoromethyl)-2-[(5-formyl-2-methoxyphenyl)methylsulfanyl]-4-methylpyridine-3-carbonitrile
• 6-(Difluoromethyl)-2-((5-formyl-2-methoxybenzyl)thio)-4-methylnicotinonitrile
• 6-(difluoromethyl)-2-{[(5-formyl-2-methoxyphenyl)methyl]sulfanyl}-4-methylpyridine-3-carbonitrile
• 6-(difluoromethyl)-2-[(5-formyl-2-methoxybenzyl)sulfanyl]-4
• AK-968/40732870
• MFCD02253740
• 6-(difluoromethyl)-2-[(5-formyl-2-methoxy-phenyl)methylsulfanyl]-4-methyl-pyridine-3-carbonitrile
• AKOS000304263
• 6-(difluoromethyl)-2-[(5-formyl-2-methoxybenzyl)sulfanyl]-4-methylpyridine-3-carbonitrile
• 6-(DIFLUOROMETHYL)-2-[(5-FORMYL-2-METHOXYBENZYL)SULFANYL]-4-METHYL-3-PYRIDYL CYANIDE
• MWGXHVQZRIDREU-UHFFFAOYSA-N
• CS-0280649
• H21265
• Z275183696
• VS-09337
• 492428-96-3
• 6-Difluoromethyl-2-(5-formyl-2-methoxy-benzylsulfanyl)-4-methyl-nicotinonitrile
• BBL029642
• 6-(difluoromethyl)-2-[(5-formyl-2-methoxybenzyl)sulfanyl]-4-methylnicotinonitrile
• EN300-227750
• STK316792
• ALBB-001121
• 6-(difluoromethyl)-2-([(5-formyl-2-methoxyphenyl)methyl]sulfanyl)-4-methylpyridine-3-carbonitrile
• 6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile

• MDL： MFCD02253740
• Inchi： 1S/C17H14F2N2O2S/c1-10-5-14(16(18)19)21-17(13(10)7-20)24-9-12-6-11(8-22)3-4-15(12)23-2/h3-6,8,16H,9H2,1-2H3
• InChI Key： MWGXHVQZRIDREU-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=C(C)C=C(C(F)F)N=1)CC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 348.07440519Da
• Monoisotopic Mass: 348.07440519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile

Professional Introduction to Compound with CAS No. 492428-96-3 and Product Name: 6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile

The compound with the CAS number 492428-96-3 and the product name 6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a difluoromethyl moiety, a formyl group, a methoxy group, and a thio linkage, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel heterocyclic compounds that exhibit promising biological activities. Among these, nicotinonitrile derivatives have been extensively studied for their pharmacological properties. The compound in question, 6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile, is no exception. Its structural features suggest potential interactions with various biological targets, making it a valuable candidate for further investigation.

The difluoromethyl group is particularly noteworthy in this context. This substituent has been widely employed in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. Recent studies have demonstrated that compounds incorporating difluoromethyl groups often exhibit improved pharmacokinetic profiles, which is crucial for the development of effective therapeutics. The incorporation of this moiety in the 6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile structure suggests that it may possess enhanced bioavailability and prolonged half-life upon administration.

The formyl group present in the compound is another key feature that contributes to its reactivity and potential biological activity. Formyl groups are known to participate in various chemical reactions, including condensation and oxidation processes, which can be exploited for the synthesis of more complex molecules. In the context of drug discovery, formyl groups can serve as anchors for further functionalization, allowing chemists to tailor the properties of the compound to specific biological targets.

The methoxy group is also an important structural element in this compound. Methoxy-substituted aromatic compounds are frequently studied for their biological activities, which range from anti-inflammatory to anticancer effects. The presence of a methoxy group in the 6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile molecule suggests that it may interact with enzymes or receptors involved in these pathways.

Moreover, the thio linkage in the compound adds another layer of complexity and functionality. Thioether groups are known to exhibit diverse biological activities and have been incorporated into numerous drug candidates. The thio linkage can influence the electronic properties of the molecule, potentially affecting its binding affinity and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. The molecular structure of 6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile, with its multiple functional groups, makes it an attractive candidate for computational studies. These studies can help identify potential binding sites on biological targets and predict possible interactions, thereby guiding experimental design.

In addition to computational methods, high-throughput screening (HTS) has become an indispensable tool in modern drug discovery. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity. The unique structure of 6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile makes it a suitable candidate for HTS campaigns aimed at identifying novel bioactive molecules.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, requiring precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct complex molecules like 6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile with increasing efficiency and yield.

Once synthesized, the compound can be subjected to a range of biological assays to evaluate its potential therapeutic applications. These assays may include enzyme inhibition studies, cell-based assays, and animal models to assess efficacy and safety. The results from these studies will provide valuable insights into the pharmacological properties of 6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile and its potential as a lead compound for drug development.

The pharmaceutical industry is constantly seeking innovative compounds that can address unmet medical needs. The unique structural features of 6-(Difluoromethyl)-2-(5-formyl-2-methoxybenzyl)thio-4-methylnicotinonitrile, coupled with its promising biological activities, make it a valuable asset in this endeavor. Further research is warranted to fully elucidate its therapeutic potential and develop novel treatments based on this scaffold.